Cas no 2227905-16-8 ((1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol
• CAS No: 2227905-16-8
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6587928
• PubChem ID: 96128077
• Update Time: 2025-07-23

(1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol
• (1S)-2-amino-1-[4-(dimethylamino)-3-fluorophenyl]ethan-1-ol
• EN300-1757015
• 2227905-16-8

• Inchi： 1S/C10H15FN2O/c1-13(2)9-4-3-7(5-8(9)11)10(14)6-12/h3-5,10,14H,6,12H2,1-2H3/t10-/m1/s1
• InChI Key： JVYBIJHWDRWANM-SNVBAGLBSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)[C@@H](CN)O

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol

Compound Introduction: (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol (CAS No. 2227905-16-8)

Chemical entities with intricate structures and functionalities continue to captivate the pharmaceutical industry, particularly in the realm of drug discovery and development. One such compound, (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol, identified by its CAS number 2227905-16-8, represents a fascinating example of molecular design that holds significant promise in medicinal chemistry. This compound, featuring a chiral center and multiple substituents that modulate its pharmacological properties, has garnered attention for its potential applications in treating various therapeutic conditions.

The molecular framework of (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol is characterized by a fluorinated aromatic ring system coupled with an amine and dimethylamine substituents. The presence of these functional groups not only influences the compound's solubility and metabolic stability but also contributes to its binding affinity to biological targets. Such structural features are often exploited in the design of novel therapeutics to enhance efficacy and minimize side effects.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their unique physicochemical properties. The introduction of fluorine atoms into a molecule can lead to increased metabolic stability, improved bioavailability, and enhanced binding interactions with biological targets. For instance, fluoroaromatics have been shown to exhibit potent activity against enzymes and receptors involved in cancer progression. The compound (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol is no exception, as its fluorine-containing moiety may contribute to its pharmacological profile by influencing both its reactivity and interactions with biological systems.

The stereochemistry of chiral compounds like (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol is another critical factor that determines their biological activity. The (1S) configuration of the chiral center ensures that the compound adopts a specific three-dimensional orientation, which can significantly impact its binding affinity and selectivity for biological targets. This aspect of stereochemistry has been extensively studied in the development of enantiomerically pure drugs, where even small changes in the spatial arrangement of atoms can lead to dramatic differences in therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of compounds with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanics simulations, scientists can gain insights into how (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol interacts with biological targets at the atomic level. These computational approaches have been instrumental in identifying potential lead compounds for further optimization, thereby expediting the drug discovery process.

The dimethylamino group present in the structure of (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol is another key feature that contributes to its pharmacological potential. Dimethylamine derivatives are known for their ability to modulate neurotransmitter activity, making them valuable candidates for treating neurological disorders. The combination of an amine and dimethylamine substituent in this compound suggests that it may exhibit dual functionality, potentially targeting multiple pathways simultaneously.

In conclusion, the compound (1S)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol (CAS No. 2227905-16-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including a chiral center, fluorinated aromatic ring system, and dimethylamine substituent, make it an attractive molecule for developing novel therapeutics. As research continues to uncover new applications for fluorinated compounds and chiral drugs, compounds like this one are likely to play a significant role in addressing unmet medical needs.